2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-4-7-17(8-5-14)23-19(25)13-27-20-21(26)24(11-10-22-20)18-9-6-15(2)16(3)12-18/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: FHZUXSXHXSFRDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide, also known as DMSA, is a chemical compound that has been widely used in scientific research for its unique properties. The mechanism of action of DMSA, as well as its biochemical and physiological effects, have been extensively studied in various lab experiments. In

Scientific Research Applications

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